Cas no 154207-42-8 (2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)-)

• Product Name: 2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)-
• CAS No: 154207-42-8
• MF: C₉H₁₂F₃NO₂
• MW: 223.192293167114
• CID: 1328148
• Update Time: 2024-08-18

2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-1-methyl-3-(trifluoroacetyl)-
• 2H-Azepin-2-one, hexahydro-1-methyl-3-(2,2,2-trifluoroacetyl)-

• Inchi： 1S/C9H12F3NO2/c1-13-5-3-2-4-6(8(13)15)7(14)9(10,11)12/h6H,2-5H2,1H3
• InChI Key： IQQIWWIBIYEKMO-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC(C(C(F)(F)F)=O)C1=O

Computed Properties

• Exact Mass: 223.08206

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 288.9±40.0 °C(Predicted)
• PSA: 37.38
• pka: 10.95±0.20(Predicted)